Cas no 88149-52-4 (Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-)

Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- structure
88149-52-4 structure
Product Name:Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
CAS No:88149-52-4
MF:C7H6Br3NO2S
MW:407.905038356781
CID:643143
PubChem ID:13218920
Update Time:2025-04-19

Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
    • 2,4,6-tribromo-3-methylsulfonylaniline
    • DTXSID20529208
    • 2,4,6-Tribromo-3-(methanesulfonyl)aniline
    • 88149-52-4
    • Inchi: 1S/C7H6Br3NO2S/c1-14(12,13)7-4(9)2-3(8)6(11)5(7)10/h2H,11H2,1H3
    • InChI Key: VLBIWHDACVCWTI-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1S(C)(=O)=O)Br)Br)N

Computed Properties

  • Exact Mass: 406.76489g/mol
  • Monoisotopic Mass: 404.76694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.5Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd